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Compound of Interest

Compound Name: 1,2,3-Trifluorobenzene

Cat. No.: B074907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available thermochemical and physical data for

1,2,3-trifluorobenzene. While comprehensive experimental thermochemical data for this

specific compound is not readily available in free public databases, this document outlines the

standard experimental protocols used for the determination of such properties for related

fluorinated aromatic compounds.

Data Presentation
Physical Properties of 1,2,3-Trifluorobenzene
A summary of key physical properties for 1,2,3-trifluorobenzene is presented in Table 1. This

data is essential for the safe handling, storage, and application of the compound in

experimental and industrial settings.
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Property Value Units Reference(s)

Molecular Formula C₆H₃F₃ - [1][2]

Molecular Weight 132.08 g/mol [1][2]

Boiling Point 94-95 °C [1][3]

Density 1.28 g/mL at 25 °C [1][3]

Refractive Index 1.423 n20/D [1][3]

Flash Point -3.89 °C (25 °F) [3]

Thermochemical Properties of 1,2,3-Trifluorobenzene
Direct experimental values for the standard enthalpy of formation, standard molar entropy, and

standard molar heat capacity of 1,2,3-trifluorobenzene are not available in the public domain

and are typically found in specialized subscription-based databases such as the NIST / TRC

Web Thermo Tables.[4][5] However, one source provides a value for the enthalpy of

vaporization and indicates a negative Gibbs free energy of formation, suggesting

thermodynamic stability under standard conditions.[6]

Property Value Units Reference(s)

Enthalpy of

Vaporization (ΔvapH)
30.10 kJ/mol [6]

Gibbs Free Energy of

Formation (ΔfG°)
Negative - [6]

Experimental Protocols
The determination of fundamental thermochemical data for organic compounds, including

fluorinated benzenes, relies on precise calorimetric techniques. The following sections detail

the standard experimental methodologies that would be employed to measure the key

thermochemical properties of 1,2,3-trifluorobenzene.

Enthalpy of Formation (ΔfH°)
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The standard enthalpy of formation of an organic compound is typically determined indirectly

by measuring the enthalpy of combustion using calorimetry. For fluorine-containing organic

compounds, this requires specialized techniques to handle the corrosive nature of the

combustion products.

Rotating-Bomb Combustion Calorimetry:

This is the most accurate method for determining the heats of combustion of organic fluorine

compounds.[7][8][9]

Sample Preparation: A precisely weighed liquid sample of 1,2,3-trifluorobenzene is

encapsulated in a fused-quartz ampoule. This is necessary to handle the volatile nature of

the compound and to contain it within the combustion bomb.[8]

Bomb Setup: The quartz ampoule is placed in a platinum crucible within a high-pressure

combustion bomb. A known amount of a hydrocarbon oil is often added to ensure complete

combustion. The bomb is then charged with a high pressure of pure oxygen (typically around

30 atm). A small, known amount of water is also added to the bomb to saturate the oxygen

and to dissolve the gaseous combustion products.

Combustion Reaction: The combustion is initiated by passing an electric current through a

fuse wire. The rotation of the bomb during and after combustion ensures that the products

(primarily hydrofluoric acid and carbon dioxide) form a homogeneous solution, which is

crucial for accurate final state definition.

Temperature Measurement: The temperature change of the water in the surrounding

calorimeter jacket is measured with high precision using a platinum resistance thermometer

or a similar sensitive temperature-measuring device. The calorimeter is calibrated using a

standard substance with a precisely known heat of combustion, such as benzoic acid.

Analysis of Products: After combustion, the contents of the bomb are carefully analyzed to

determine the extent of the reaction and to check for any incomplete combustion products.

The amount of hydrofluoric acid and nitric acid (from residual nitrogen in the bomb) formed is

determined by titration.

Calculation of Enthalpy of Combustion: The heat of combustion is calculated from the

corrected temperature rise of the calorimeter, its energy equivalent, and corrections for the
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heat of formation of nitric acid and any auxiliary materials.

Calculation of Enthalpy of Formation: The standard enthalpy of formation of 1,2,3-
trifluorobenzene is then calculated from its standard enthalpy of combustion using Hess's

law, along with the known standard enthalpies of formation of the combustion products (CO₂,

H₂O, and HF).

Heat Capacity (Cp) and Entropy (S°)
The heat capacity and standard entropy of a substance are determined by measuring the heat

required to raise its temperature by a specific amount over a wide range of temperatures,

typically from near absolute zero to above room temperature.

Adiabatic Calorimetry:

This technique is used to measure the heat capacity of solids and liquids with high accuracy.

Calorimeter and Sample: A known mass of solid (frozen) 1,2,3-trifluorobenzene is sealed in

a calorimeter vessel under a helium atmosphere to aid thermal conduction. The calorimeter

is equipped with a heater and a temperature sensor (e.g., a platinum resistance

thermometer).

Adiabatic Shield: The calorimeter vessel is surrounded by an adiabatic shield, the

temperature of which is controlled to match the temperature of the calorimeter vessel at all

times. This minimizes heat exchange between the calorimeter and its surroundings.

Heating and Temperature Measurement: A precisely measured amount of electrical energy is

supplied to the sample through the heater, and the resulting temperature increase is carefully

measured.

Heat Capacity Calculation: The heat capacity of the sample at a given temperature is

calculated from the amount of heat supplied and the measured temperature rise.

Measurements are made in a series of small temperature increments over the entire

temperature range of interest.

Phase Transitions: This method can also be used to measure the enthalpy and temperature

of any phase transitions, such as melting (fusion).
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Entropy Calculation: The standard entropy at a reference temperature (usually 298.15 K) is

calculated by integrating the heat capacity data (as Cp/T) from 0 K to the reference

temperature, and adding the entropy changes associated with any phase transitions. The

heat capacity data is typically extrapolated to 0 K using the Debye T³ law.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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